Cas no 83732-70-1 (Benzenesulfonic acid,3-chloro-6-hydroxy-2-methyl-5-(1-methylethyl)-, sodium salt (1:1))

• Product name: Benzenesulfonic acid,3-chloro-6-hydroxy-2-methyl-5-(1-methylethyl)-, sodium salt (1:1)
• CAS No: 83732-70-1
• MF: C₁₀H₁₂ClNaO₄S
• MW: 286.70765209198
• CID: 721672
• PubChem ID: 23662477

Benzenesulfonic acid,3-chloro-6-hydroxy-2-methyl-5-(1-methylethyl)-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-chloro-6-hydroxy-2-methyl-5-(1-methylethyl)-, sodium salt (1:1)
• sodium 6-chloro-3-hydroxy-4-isopropyltoluene-2-sulphonate
• sodium,5-chloro-2-hydroxy-6-methyl-3-propan-2-ylbenzenesulfonate
• SODIUM 6-CHLORO-3-HYDROXY-4-ISOPROPYLTOLUENE-2-SULFONATE
• EINECS 280-620-8
• NS00058601
• 83732-70-1
• DTXSID10232597

• Inchi： InChI=1S/C10H13ClO4S.Na/c1-5(2)7-4-8(11)6(3)10(9(7)12)16(13,14)15;/h4-5,12H,1-3H3,(H,13,14,15);/q;+1/p-1
• InChI Key： UKVDTSLNNAXSMV-UHFFFAOYSA-M
• SMILES： CC1=C(C=C(C(=C1S(=O)(=O)[O-])O)C(C)C)Cl.[Na+]

Computed Properties

• Exact Mass: 286.004252
• Monoisotopic Mass: 286.004252
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8